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Compound of Interest

Compound Name: rac-cis-1-Deshydroxy Rasagiline

Cat. No.: B586168 Get Quote

Essential Safety and Handling of rac-cis-1-
Deshydroxy Rasagiline
For Researchers, Scientists, and Drug Development Professionals: A Procedural Guide

This document provides essential safety and logistical information for handling rac-cis-1-
Deshydroxy Rasagiline in a laboratory setting. The guidance herein is compiled to ensure the

safety of personnel and the integrity of research.

Disclaimer: A specific Safety Data Sheet (SDS) for rac-cis-1-Deshydroxy Rasagiline (CAS

No. 1429220-15-4) is not publicly available. The following recommendations are based on the

known hazards of the parent compound, Rasagiline, and general best practices for handling

research chemicals with unknown toxicity. This compound should be handled with a high

degree of caution.

Chemical and Hazard Summary
The following table summarizes the available data for rac-cis-1-Deshydroxy Rasagiline and

the known hazards of its parent compound, Rasagiline.
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Property
rac-cis-1-Deshydroxy
Rasagiline

Rasagiline (Parent
Compound)

CAS Number 1429220-15-4[1][2] 136236-51-6

Molecular Formula C12H13NO[1][2] C12H13N

Molecular Weight 187.24 g/mol [1][2] 171.24 g/mol

Hazard Statements
Not available. Treat as

hazardous.

Harmful if swallowed[3][4].

Causes skin irritation[4].

Causes serious eye irritation[3]

[4]. May cause respiratory

irritation[4].

Precautionary Statements Not available.

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Wash hands thoroughly

after handling. Do not eat,

drink or smoke when using this

product. Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling rac-cis-1-
Deshydroxy Rasagiline. The following PPE should be worn at all times:

Eye and Face Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential. Double-gloving is

recommended.

Body Protection: A laboratory coat, worn fully buttoned, is required. For larger quantities or

when there is a risk of splashing, a chemical-resistant apron should be worn over the lab

coat.
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Respiratory Protection: A NIOSH-approved respirator may be necessary if handling the

compound as a powder outside of a certified chemical fume hood.

Operational Plan for Handling
A systematic approach to handling ensures safety and minimizes risk. The following workflow

should be adopted:
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Step-by-Step Guidance
1. Preparation:

Review Safety Information: Thoroughly review the Safety Data Sheet for the parent
compound, Rasagiline, to understand potential hazards[3][4].
Personal Protective Equipment (PPE): Don all required PPE as outlined above.
Work Area Setup: All handling of rac-cis-1-Deshydroxy Rasagiline should be conducted in
a certified chemical fume hood to minimize inhalation exposure. Ensure the work area is
clean and uncluttered. Have a spill kit and appropriate waste containers readily accessible.

2. Handling:

Weighing: If handling a solid form, weigh the minimum amount necessary for your
experiment. Use a balance inside the fume hood or a containment enclosure.
Solution Preparation: If preparing a solution, add the compound to the solvent slowly. Avoid
splashing.

3. Cleanup:

Decontamination: After handling, decontaminate all surfaces, glassware, and equipment with
an appropriate solvent (e.g., ethanol), followed by soap and water.
Waste Segregation: All disposable materials that have come into contact with the compound
(e.g., gloves, weigh boats, pipette tips) should be considered hazardous waste.

Disposal Plan
Proper disposal is critical to environmental and personal safety.

Solid Waste: All solid waste, including contaminated PPE and disposable labware, must be

placed in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and decontamination rinsates should be collected in a

separate, clearly labeled hazardous liquid waste container. Do not pour any amount down

the drain.

Labeling and Storage: All waste containers must be sealed, properly labeled with the full

chemical name, and stored in a designated satellite accumulation area until collected by
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environmental health and safety personnel. Follow all institutional and local regulations for

hazardous waste disposal[5].

Emergency Procedures
Spill Response:

Evacuate: If a significant spill occurs, evacuate the immediate area.

Alert: Notify your supervisor and laboratory safety officer immediately.

Contain: If the spill is small and you are trained to do so, contain the spill using a chemical

spill kit.

Clean-up: Absorb liquid spills with an inert absorbent material. For solid spills, carefully

sweep or vacuum (with a HEPA-filtered vacuum) to avoid creating dust.

Decontaminate: Thoroughly decontaminate the spill area.

Dispose: All spill clean-up materials must be disposed of as hazardous waste.

Exposure Response:

Inhalation: Move to fresh air immediately. Seek medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

By adhering to these procedures, researchers can safely handle rac-cis-1-Deshydroxy
Rasagiline, minimizing personal risk and ensuring a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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